4-(Ethanesulfonyl)aniline hydrochloride
Overview
Description
4-(Ethanesulfonyl)aniline hydrochloride is a chemical compound with the CAS Number: 879685-29-7 . It has a molecular weight of 221.71 and is typically in the form of a powder .
Molecular Structure Analysis
The IUPAC name for this compound is 4-(ethylsulfonyl)aniline hydrochloride . The InChI code is 1S/C8H11NO2S.ClH/c1-2-12(10,11)8-5-3-7(9)4-6-8;/h3-6H,2,9H2,1H3;1H .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature is at room temperature .Scientific Research Applications
Drug Delivery Systems
4-(Ethanesulfonyl)aniline hydrochloride: is explored in the realm of drug delivery for its potential to modify the properties of pharmaceutical compounds. Its chemical structure allows for the creation of derivatives that could enhance drug solubility, stability, and bioavailability . This compound can be used to synthesize polymers or co-polymers that are biocompatible and can be engineered to release drugs at controlled rates.
Tissue Engineering
In tissue engineering, 4-(Ethanesulfonyl)aniline hydrochloride may serve as a precursor for synthesizing scaffolds with improved interaction with biological tissues . These scaffolds can support cell growth and differentiation, which is crucial for the development of artificial organs and tissues.
Sensors
The compound’s ability to be incorporated into polymers makes it valuable in the development of sensors. When used in the fabrication of electrochemical sensors, it can improve sensitivity and selectivity for detecting various biological and chemical substances .
Energy Storage Devices
Researchers are investigating the use of 4-(Ethanesulfonyl)aniline hydrochloride in the synthesis of materials for energy storage devices. It could contribute to the development of components like electrolytes or electrode materials that enhance the performance of batteries and supercapacitors .
Solar Energy Devices
This compound is also being studied for its application in solar energy devices. It could be involved in the production of photovoltaic materials that improve the efficiency of solar cells by enhancing light absorption or charge transport .
Photocatalysis
4-(Ethanesulfonyl)aniline hydrochloride: may play a role in photocatalysis, particularly in the modification of amino acids for various applications. This includes the development of new materials that can catalyze reactions under light, which is beneficial for environmental and synthetic chemistry applications .
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The signal word is “Warning” and the hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Mechanism of Action
Target of Action
As an aniline derivative, it may interact with various biological targets, including enzymes and receptors .
Mode of Action
Aniline derivatives are known to interact with their targets through various mechanisms, such as hydrogen bonding and hydrophobic interactions .
Biochemical Pathways
Aniline and its derivatives have been shown to influence several biochemical pathways, including the shikimate pathway .
Result of Action
Aniline derivatives can have various effects at the molecular and cellular levels, depending on their specific targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-(Ethanesulfonyl)aniline hydrochloride . Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
4-ethylsulfonylaniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2S.ClH/c1-2-12(10,11)8-5-3-7(9)4-6-8;/h3-6H,2,9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTYYAXAHNXLQSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=C(C=C1)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Ethanesulfonyl)aniline hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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